3-(2,6-dichlorophenyl)-N,N,5-trimethyl-1,2-oxazole-4-carboxamide

• Molecular Formula: C13H12Cl2N2O2
• Molecular Weight: 299.15 g/mol
• IUPAC Name: 3-(2,6-dichlorophenyl)-N,N,5-trimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H12Cl2N2O2/c1-7-10(13(18)17(2)3)12(16-19-7)11-8(14)5-4-6-9(11)15/h4-6H,1-3H3
• InChI Key: KNZOFNZQCGPOCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)N(C)C

Description

3-(2,6-dichlorophenyl)-N,N,5-trimethyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C13H12Cl2N2O2 and its molecular weight is 299.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-(2,6-dichlorophenyl)-5-methylisoxazol-4-carboxylic acid (25 mg, 0.10 mmol) was added thionyl chloride (1 mL) and the neat solution allowed to stir 60° C. After 30 min, excess thionyl chloride was evaporated and dimethyl amine (40 μL, 0.08 mmol, 2M in tetrahydrofuran) was added and allowed to stir overnight at ambient temperature. The residue was purified using reversed phase HPLC to afford the title compound (10 mg). HRMS (ESI, pos. ion) m/z calcd for C13H12Cl2N2O2: 298.0276, found 298.0276.